3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-cyclopropylpropanamide

• IUPAC Name: 3-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-cyclopropylpropanamide
• InChI: InChI=1S/C16H17ClN4O2S/c17-10-2-1-3-12(8-10)19-15(23)21-16-20-13(9-24-16)6-7-14(22)18-11-4-5-11/h1-3,8-9,11H,4-7H2,(H,18,22)(H2,19,20,21,23)
• InChI Key: IBZZGVTXLMFFOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CCC2=CSC(=N2)NC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C16H17ClN4O2S
• Molecular Weight: 364.9 g/mol

Description

The compound “3-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-cyclopropylpropanamide” is a thiazole derivative. Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of 3-oxo-N-arylbutanamide with N-bromosuccinimide and cyclization with thiourea under reflux conditions. Further reaction of thiazoles with ethyl 2-cyano-3,3-bis(methylthio)acrylate in DMF and K2CO3 as a base under room temperature can yield new thiazole molecules.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives can undergo various chemical reactions. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the diverse biological activities of thiazole derivatives, this compound could be a promising candidate for drug development.